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Introduction
The proliferation of encrypted mobile devices presents a significant challenge in digital forensic

investigations. Accessing and analyzing data from such devices requires specialized tools and

methodologies to ensure evidentiary integrity. MSAB's suite of forensic tools, including XRY for

data extraction, XAMN for analysis, and XEC for management, provides a comprehensive

ecosystem for handling encrypted devices.[1][2][3] This document outlines the detailed

protocols for using MSAB tools in the forensic analysis of encrypted mobile devices, ensuring a

forensically sound process from seizure to reporting.

The MSAB toolset is designed to tackle the complexities of modern mobile device security,

offering capabilities to bypass various lock mechanisms and decrypt encrypted data.[4] XRY,

the primary extraction tool, supports different extraction methods, with XRY Physical and XRY

Pro being particularly crucial for encrypted devices as they can bypass the operating system to

access raw data.[2][5] XRY Pro offers advanced capabilities, including the use of unique

exploits to overcome sophisticated encryption and security measures.[5][6][7][8] Following

extraction, XAMN allows for in-depth analysis of the recovered data, while XEC Director

provides a centralized platform for managing cases and resources.
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This protocol will detail the workflow and specific methodologies for logical and physical

extractions, data analysis, and reporting, with a focus on addressing the challenges posed by

encrypted mobile devices.

Data Presentation: MSAB Tool Capabilities for
Encrypted Devices
The following tables summarize the capabilities of different MSAB tools in handling encrypted

mobile devices.

Table 1: MSAB XRY Extraction Tool Capabilities
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Feature XRY Logical XRY Physical XRY Pro

Primary Function

Extracts live and file

system data through

communication with

the OS.[9][10]

Bypasses the OS to

perform a physical

memory dump,

accessing system,

protected, and deleted

data.[2][9]

Advanced extraction

using unique exploits

for the most secure

and challenging

devices.[5][6][7][8]

Encryption Bypass

Limited to

unencrypted data

accessible via the OS.

Can overcome certain

security and

encryption challenges

on locked devices.[2]

Advanced capabilities

for bypassing locks

and decrypting data

on highly secure

devices.[6][7][8][11]

Supported Encryption N/A

Full Disk Encryption

(FDE), File-Based

Encryption (FBE)[7]

Full Disk Encryption

(FDE), File-Based

Encryption (FBE),

Secure Startup.[7][11]

Methods Used

Communication with

the device's operating

system.[10]

Physical memory

dumping, passcode

bypass.[2]

Brute-forcing, RAM

dumps, unique

exploits for various

chipsets (Qualcomm,

Exynos, Kirin, MTK,

etc.).[3][7]

Use Case

Quick extraction of

accessible data from

unlocked or minimally

secured devices.

Extraction from locked

devices where a

physical acquisition is

possible.

High-priority cases

involving modern,

highly encrypted

smartphones.

Table 2: MSAB XAMN Analysis Tool Capabilities
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Feature XAMN Viewer XAMN Pro

Primary Function

Free tool for viewing,

analyzing, and reporting on

extracted mobile device data.

[12][13]

Advanced analysis and

reporting with powerful filtering,

searching, and visualization

options.[14]

Handling of Encrypted Data
Can view decrypted data from

a forensically sound XRY file.

Provides tools to analyze

decrypted file systems and

data structures.

Key Features

Filtering by content category,

text, time, and deleted data;

Export to PDF, XML, HTML,

Word, and Excel.

Advanced hex carving,

timeline analysis, connection

analysis, and geographical

data visualization.[14]

Use Case
Distribution to stakeholders for

review of forensic findings.

In-depth analysis by forensic

experts to uncover critical

evidence from complex

datasets.

Experimental Protocols
General Workflow for Forensic Analysis of Encrypted
Devices
The following workflow provides a structured approach to the forensic analysis of encrypted

mobile devices using MSAB tools.
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Forensic Workflow for Encrypted Devices using MSAB Tools

Phase 1: Preparation & Identification

Phase 2: Data Extraction with XRY

Phase 3: Analysis with XAMN

Phase 4: Reporting & Archiving

Device Seizure & Documentation

Device Identification & Assessment

Attempt Logical Extraction

Perform Physical Extraction

If locked/encrypted

Utilize XRY Pro for Advanced Exploits

If standard methods fail

Load XRY file into XAMN

Analyze Decrypted Data & File Systems

Identify & Tag Relevant Evidence

Generate Forensic Report

Archive Case File & Evidence
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Logical Flow of Encrypted Device Forensic Analysis with MSAB Tools

Start: Encrypted Device Seized

Identify Device Model & OS Version

Select Appropriate Profile in XRY

Attempt Logical Extraction (XRY Logical)

Device Locked or Encrypted?

Perform Physical Extraction (XRY Physical)

Yes

Analyze Extracted Data in XAMN
- View file systems

- Carve for deleted data
- Correlate evidence

No (Unlocked)Extraction Successful?

Utilize Advanced Methods (XRY Pro)
- Brute-force Passcode

- RAM Dump
- Exploits

No

Yes

Generate Forensic Report

End: Case Closed/Archived

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. msab.com [msab.com]

2. XRY Physical — Physical Extraction XRY Software | MSAB [msab.com]

3. Digital Forensics Software & Investigation Tools | MSAB [msab.com]

4. certifiedsystemsgroup.com [certifiedsystemsgroup.com]

5. XRY — Mobile Data Forensic Phone Extraction & Recovery | MSAB [msab.com]

6. msab.com [msab.com]

7. msab.com [msab.com]

8. scribd.com [scribd.com]

9. secez.com [secez.com]

10. XRY Logical — Quick Extractions from Digital Devices | MSAB [msab.com]

11. XRY Pro - MSAB [msab.com]

12. XAMN — Mobile Forensic Data Analysis Software | MSAB [msab.com]

13. msab.com [msab.com]

14. msab.com [msab.com]

To cite this document: BenchChem. [Protocol for Forensic Analysis of Encrypted Mobile
Devices Using MSAB Tools]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1677543#protocol-for-using-msab-tools-for-forensic-
analysis-of-encrypted-devices]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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